Cas no 1075-76-9 (3-Anilinopropionitrile)

3-Anilinopropionitrile Properties

Names and Identifiers

• 3-Anilinopropionitrile
• n-cyanoethyl aniline
• 3-Aminopropionitrile
• 3-(Phenylamino)propanenitrile
• 3-anilinopropanenitrile
• N-(2-Cyanoethyl)aniline
• Propionitrile,3-anilino- (6CI,7CI,8CI)
• (b-Cyanoethyl)aniline
• 3-(N-Phenylamino)propionitrile
• 3-(Phenylamino)propionitrile
• N-(Cyanoethyl)aniline
• N-(b-Cyanoethyl)aniline
• NSC 80663
• b-Anilinopropionitrile
• AKOS 92459
• AURORA KA-3270
• N-CYANETHYLANILINE
• TIMTEC-BB SBB004106
• N-Cyanoethyl-Anilide
• 3-Anilinopropane acid
• 3-anilino-propionitril
• Propanenitrile, 3-(phenylamino)-
• beta-Anilinopropionitrile
• 2-Phenylaminopropionitrile
• PROPIONITRILE, 3-ANILINO-
• Propanenitrile, 3-anilino-
• beta-Anilinopropanenitrile
• 3-Phenylamino-propionitrile
• .beta.-Anilinopropionitrile
• .beta.-Anilinopropanenitrile
• N-(.beta.-Cyanoethyl)aniline
• S
• EN300-17310
• 1075-76-9
• InChI=1/C9H10N2/c10-7-4-8-11-9-5-2-1-3-6-9/h1-3,5-6,11H,4,8H2
• 3-anilino-propionitrile
• EINECS 214-057-6
• FENJKTQEFUPECW-UHFFFAOYSA-
• A0477
• AI3-52560
• HMS1763A07
• BAA07576
• Aniline, N-beta-cyanoethyl-
• W-108743
• UNII-S4YM38H4U6
• E70307
• SCHEMBL141474
• 3-Anilinopropanenitrile #
• N-(2-cyanoethyl)-aniline
• FS-4311
• FT-0615080
• (.beta.-Cyanoethyl)aniline
• BB 0259254
• NS00023468
• AB00443508-05
• beta-anilino-propionitrile
• CCG-40368
• S4YM38H4U6
• DTXSID8051548
• Z56915949
• F0001-0155
• BRN 0509166
• NCGC00329303-01
• 4-12-00-00890 (Beilstein Handbook Reference)
• NSC-80663
• MFCD00001953
• NSC80663
• AKOS000120128
• CS-0076406
• DTXCID6030100
• STL168027
• N-Cyanoethyl aniline
• 3-Anilinopropanenitrile
• 3-(N-PHENYLAMINO)PROPIONITRILE
• DB-059647
• aniline, N-(2-cyano)ethyl-
• 3-(phenylamino)propionitrile
• 3-(phenylamino)propanenitrile
• N-CYANOETHYL ANILINE
• 3-ANILINOPROPIONITRILE
• +Expand

• MDL： MFCD00001953
• InChIKey： FENJKTQEFUPECW-UHFFFAOYSA-N
• Inchi： 1S/C9H10N2/c10-7-4-8-11-9-5-2-1-3-6-9/h1-3,5-6,11H,4,8H2
• SMILES： N([H])(C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])([H])C([H])([H])C#N
• BRN： 0509166

Computed Properties

• Exact Mass: 146.08400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 146.084
• Heavy Atom Count: 11
• Complexity: 139
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 35.8

Experimental Properties

• LogP: 2.08518
• PSA: 35.82000
• Refractive Index: 1.6210 (estimate)
• Boiling Point: 160°C/6mmHg(lit.)
• Melting Point: 48.0 to 53.0 deg-C
• Flash Point: >230 °F
• Color/Form: Yellow crystals.
• Solubility: Not determined
• Density: 0.9935 (rough estimate)

3-Anilinopropionitrile Security Information

• Symbol: GHS07
• RTECS：UG0770000
• WGK Germany：3
• Safety Term：S36/37
• Safety Instruction： S26-S37/39-S36/37
• Risk Phrases：R20/21
• Dangerous goods sign： Xn
• Hazard Statement： H303-H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P312
• Prompt：warning
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• Risk Phrases： R20/21
• Signal Word：Warning
• HazardClass：IRRITANT

3-Anilinopropionitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides